Cas no 1805586-37-1 (3-Cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetic acid)

• Product Name: 3-Cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetic acid
• CAS No: 1805586-37-1
• MF: C₁₀H₅F₅N₂O₂
• MW: 280.150919675827
• CID: 4880193
• Update Time: 2025-10-31

3-Cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetic acid

• Inchi： 1S/C10H5F5N2O2/c11-9(12)8-5(3-16)6(10(13,14)15)1-4(17-8)2-7(18)19/h1,9H,2H2,(H,18,19)
• InChI Key： FTIPHUQLSIBWMV-UHFFFAOYSA-N
• SMILES： FC(C1=CC(CC(=O)O)=NC(C(F)F)=C1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 389
• XLogP3: 1.6
• Topological Polar Surface Area: 74

Additional information on 3-Cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetic acid

Comprehensive Overview of 3-Cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1805586-37-1)

The compound 3-Cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1805586-37-1) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. Its unique molecular structure, featuring a cyano group, difluoromethyl, and trifluoromethyl substituents, makes it a valuable intermediate for synthesizing advanced bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where fluorinated compounds are known to enhance metabolic stability and bioavailability.

In recent years, the demand for fluorinated heterocycles like 3-Cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetic acid has surged due to their role in developing next-generation therapeutics. This compound is often explored in the context of kinase inhibitors and anti-inflammatory agents, aligning with the growing focus on precision medicine. Its acetic acid moiety further expands its utility in conjugation chemistry, enabling the creation of targeted drug delivery systems. As the pharmaceutical industry shifts toward personalized treatments, this compound's versatility positions it as a critical tool for medicinal chemists.

From an agrochemical perspective, 3-Cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetic acid is studied for its potential in crop protection formulations. Fluorinated pyridines are known to exhibit enhanced pesticidal activity and environmental resilience, addressing the global need for sustainable agriculture. With increasing regulatory scrutiny on traditional pesticides, this compound's low environmental persistence and high efficacy make it a promising candidate for green chemistry applications. Researchers are also investigating its role in herbicide resistance management, a hot topic in modern agriscience.

The synthesis of 3-Cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetic acid involves sophisticated organic transformations, including fluorination reactions and pyridine ring functionalization. These processes are optimized for high yield and minimal byproducts, reflecting the industry's emphasis on atom economy. Analytical techniques such as NMR spectroscopy and mass spectrometry are employed to ensure purity, a critical factor for GMP compliance in pharmaceutical manufacturing. The compound's CAS No. 1805586-37-1 serves as a unique identifier in chemical databases, facilitating seamless collaboration across research institutions.

As the scientific community explores AI-driven drug design, compounds like 3-Cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetic acid are increasingly modeled using computational chemistry tools. These simulations predict binding affinities and ADME properties, accelerating the hit-to-lead process. Furthermore, its structural motifs are being cataloged in fragment-based libraries, which are pivotal for virtual screening campaigns. This intersection of wet-lab synthesis and in silico analysis exemplifies the compound's relevance in 21st-century chemical research.

In conclusion, 3-Cyano-2-(difluoromethyl)-4-(trifluoromethyl)pyridine-6-acetic acid (CAS No. 1805586-37-1) represents a multifunctional building block with far-reaching implications in life sciences. Its applications span from oncology research to smart farming, underscoring its alignment with global health and sustainability goals. As innovation in fluorine chemistry continues to evolve, this compound is poised to play a pivotal role in shaping the future of science-driven industries.